1-(3-chlorophenyl)-4-(2,3-dimethoxybenzyl)piperazine

• IUPAC Name: 1-(3-chlorophenyl)-4-[(2,3-dimethoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C19H23ClN2O2/c1-23-18-8-3-5-15(19(18)24-2)14-21-9-11-22(12-10-21)17-7-4-6-16(20)13-17/h3-8,13H,9-12,14H2,1-2H3
• InChI Key: QHKJYDDEDHQEOY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)CN2CCN(CC2)C3=CC(=CC=C3)Cl
• Molecular Formula: C19H23ClN2O2
• Molecular Weight: 346.8 g/mol

Description

1-(3-chlorophenyl)-4-(2,3-dimethoxybenzyl)piperazine, commonly known as 3C-P, is a psychoactive drug that belongs to the family of phenethylamines. It was first synthesized in the 1970s by Alexander Shulgin, a renowned chemist and pharmacologist. 3C-P is a potent hallucinogenic substance that has been used in scientific research to study the brain's neural pathways and its effects on the human body.

Mechanism of Action

The mechanism of action of 3C-P is not fully understood, but it is believed to work by binding to the serotonin 5-HT2A receptor, which leads to the activation of various signaling pathways in the brain. This activation can result in altered states of consciousness, changes in mood, and hallucinations.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3C-P are complex and can vary depending on the individual and the dosage. Some of the reported effects include increased heart rate, blood pressure, body temperature, and pupil dilation. It can also cause nausea, vomiting, and diarrhea. In high doses, it can lead to seizures, coma, and even death.

Advantages and Limitations for Lab Experiments

One advantage of using 3C-P in lab experiments is its potency and ability to induce intense hallucinations and altered states of consciousness. This can be useful in studying the neural pathways and mechanisms that underlie these experiences. However, the use of 3C-P in lab experiments is limited by its potential for toxicity and adverse effects. It is also a controlled substance, which makes it difficult to obtain and use in research.

Future Directions

There are several future directions for research on 3C-P. One area of interest is its potential therapeutic applications in the treatment of mental health disorders such as depression and anxiety. Another area of research is the development of safer and more effective analogs of 3C-P that can be used in lab experiments. Additionally, further studies are needed to fully understand the mechanism of action and long-term effects of 3C-P on the brain and body.
Conclusion
In conclusion, 1-(3-chlorophenyl)-4-(2,3-dimethoxybenzyl)piperazine, or 3C-P, is a potent hallucinogenic substance that has been used in scientific research to study the brain's neural pathways and its effects on the human body. Its synthesis method is complex and requires specialized knowledge of chemistry. While it has potential advantages in lab experiments, its use is limited by its potential for toxicity and adverse effects. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 3C-P involves the reaction of 3-chloroaniline with 2,3-dimethoxybenzaldehyde in the presence of piperazine. The resulting product is then purified through recrystallization to obtain pure 3C-P. The synthesis of 3C-P is a complex process that requires specialized equipment and knowledge of chemistry.

Scientific Research Applications

3C-P has been used in scientific research to study the brain's neural pathways and its effects on the human body. It has been found to have a high affinity for the serotonin 5-HT2A receptor, which is responsible for regulating mood, perception, and cognition. Research has shown that 3C-P can induce intense hallucinations, altered states of consciousness, and profound changes in perception and mood.